3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• IUPAC Name: 3-[(3,4-difluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H13F2NO/c11-9-3-2-8(6-10(9)12)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2
• InChI Key: JGLROIIZGGZAGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNCCCO)F)F

Description

3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol is an amino alcohol derivative featuring a 3,4-difluorophenylmethyl group attached to the nitrogen atom of a propanolamine backbone. Its molecular formula is C₁₀H₁₃F₂NO (calculated molecular weight: 217.21 g/mol). The 3,4-difluoro substitution on the phenyl ring enhances electron-withdrawing effects, which may improve metabolic stability and binding affinity compared to non-fluorinated analogs .

Preparation Methods

The synthesis of 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 3,4-difluorobenzylamine with an appropriate epoxide under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to achieve higher yields and purity.

Chemical Reactions Analysis

3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the difluorophenyl group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in the synthesis of pharmaceutical agents.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The difluorophenyl group plays a crucial role in enhancing the compound’s binding affinity and specificity towards these targets. The compound may modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Differences

Key Compounds for Comparison:

(+)-2-Amino-3-(3,4-difluorophenyl)propan-1-ol (C₉H₁₁F₂NO; MW: 187.19 g/mol)

a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (C₇H₁₂N₂OS; MW: 172.25 g/mol)

3-Methyl-3-((4-(trifluoromethyl)phenyl)amino)butan-1-ol (C₁₂H₁₆F₃NO; MW: 271.26 g/mol)

Comparative Analysis (Table 1):

Compound Name	Molecular Formula	Molecular Weight	Substituents	Aromatic Group	Amino Position	Key Features
3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol	C₁₀H₁₃F₂NO	217.21	3,4-Difluorophenylmethyl	Phenyl (3,4-diF)	3rd carbon	Fluorinated benzyl group; balanced lipophilicity
(+)-2-Amino-3-(3,4-difluorophenyl)propan-1-ol	C₉H₁₁F₂NO	187.19	3,4-Difluorophenyl	Phenyl (3,4-diF)	2nd carbon	Stereospecific (+)-enantiomer; shorter chain
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₇H₁₂N₂OS	172.25	Methylamino, thiophen-2-yl	Thiophene	3rd carbon	Sulfur-containing heterocycle; lower molecular weight
3-Methyl-3-((4-(trifluoromethyl)phenyl)amino)butan-1-ol	C₁₂H₁₆F₃NO	271.26	4-Trifluoromethylphenyl	Phenyl (4-CF₃)	3rd carbon	Branched chain; highly lipophilic CF₃ group

Biological Activity

3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol, a compound with significant biological activity, has garnered attention in pharmacological research due to its potential therapeutic applications. This article will explore its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol is C10H13F2NO. Its structure includes:

• A propan-1-ol backbone.
• An amino group (-NH2) that enhances its reactivity.
• A difluorophenyl substituent which increases binding affinity to various biological targets.

These structural features contribute to its unique biological properties and interactions within biological systems.

The biological activity of 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol is primarily attributed to its interactions with specific molecular targets. Key mechanisms include:

• Hydrogen bonding : The amino group forms hydrogen bonds with target proteins or enzymes, influencing their activity.
• Hydrophobic interactions : The difluorophenyl group enhances the compound's ability to engage in hydrophobic interactions, improving binding affinity and selectivity towards various receptors and enzymes.

Therapeutic Potential

Research indicates that this compound may have applications in treating various conditions:

• Neurological disorders : Its ability to penetrate the blood-brain barrier suggests potential use in therapies for diseases such as Alzheimer's and other neurodegenerative conditions .
• Cancer therapies : Preliminary studies indicate that it may exhibit anticancer properties by modulating pathways involved in cell proliferation and apoptosis.

Summary of Biological Activities

Activity Type	Description
Antimicrobial	Exhibits efficacy against various bacterial strains.
Anticancer	Shows potential in inhibiting cancer cell growth through modulation of specific pathways.
Neurological Effects	Potentially beneficial in treating neurodegenerative diseases due to brain penetration ability.

Study 1: Anticancer Activity

In a study focusing on the anticancer properties of 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol, researchers observed significant inhibition of tumor cell growth in vitro. The compound was tested against several cancer cell lines, demonstrating a dose-dependent response that suggests its potential as a lead compound for developing new cancer therapies .

Study 2: Neurological Applications

Another study investigated the effects of this compound on neuronal cells. The results indicated that treatment with 3-{[(3,4-Difluorophenyl)methyl]amino}propan-1-ol led to increased levels of acetylated tubulin (AcTub), a marker for microtubule stabilization. This stabilization is crucial for maintaining neuronal structure and function, highlighting the compound's potential in treating neurodegenerative diseases .